Cas no 5808-22-0 (Disodium Chromotropate Dihydrate (Technical Grade))

• Product Name: Disodium Chromotropate Dihydrate (Technical Grade)
• CAS No: 5808-22-0
• MF: C₁₀H₁₀Na₂O₁₀S₂
• MW: 400.289943218231
• MDL: MFCD00150612
• CID: 85453
• PubChem ID: 57648221
• Update Time: 2025-10-28

Disodium Chromotropate Dihydrate (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydroxynaphthalene-2,7-disulfonic acid, disodium salt dihydrate
• 4,5-Dihydroxynaphthalene-2,7-disulphonic acid disodium salt dihydrate
• Chromotropic acid disodium salt dihydrate
• Chromotropic acid sodium salt dihydrate formaldehyde determination
• Disodium Chromotropate Dihydrate
• 1,8-Dihydroxynaphthalene-3,6-disulfonicaciddisodiumsaltd
• 4,5-DIHYDROXYNAPHTHALENE-2,7-DISULFONIC ACID, DISODIUM SALT, DIHYDRATE EXTRA PURE
• 4.5-Dihydroxy-2.7-naphthalenedisulfonicaciddisodiumsalt
• CHROMOTROPIC ACID, Sodium salt, CP
• 4,5-Dihydroxynaphthalene-2,7-disulfonic acid
• 4,5-Dihydroxynaphthalene-2,7-disulfonic acid, disodiuM salt dihydrate, ACS reagent
• 4,5-Dihydroxynaphthalene-2,7-disulfonic acid, disodium salt dihydrate, for analysis ACS
• ACS
• CHROMOGEN C DIHYDRATE
• CHROMOGENE C
• Chromotropic acid di
• CHROMOTROPIC ACID,Na,REAG
• DISODIUM CHROMOTROPATE
• Mordant Brow
• MORDANT BROWN 7
• MORDANT BROWN 7 DIHYDRATE
• 1,8-Dihydroxynaphthalene-3,6-disulfonic Acid Disodium Salt Dihydrate
• 3-Fluoro-4,6-dihydro-thieno[3,4-b]thiophene-2-carboxylic acid methyl ester
• Sodium 4,5-dihydroxynaphthalene-2,7-disulfonate dihydrate
• 1,8-Dihydroxynaphthalene-3,6-disulfonic acid disodium salt
• Disodium 4,5-dihydroxynaphthalene-2,7-disulfonate Dihydrate
• Z441AY339V
• 4,5-Dihydroxynaphthalene-2,7-disulfonic acid disodium salt
• Chromotrop
• Chromotropic acid, disodium salt dihydrate
• UNII-Z441AY339V
• D89685
• 3-Fluoro-4,6-dihydro-thieno[3,4-b]thiophene-2-carboxylicacidmethylester
• 4.5-Dihydroxy-2.7-naphthalene disulfonic acid disodium salt
• XGC00752
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, disodium salt, dihydrate
• 4,5-Dihydroxynaphthalene-2,7-disulfonic acid disodium salt dihydrate
• AS-81039
• 5808-22-0
• disodium 4,5-bis(oxidanyl)naphthalene-2,7-disulfonate dihydrate
• J-610021
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, sodium salt, hydrate (1:2:2)
• Chromotropic acid disodium salt dihydrate [MI]
• MFCD00150612
• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt, hydrate (1:2:2)
• disodium;4,5-dihydroxynaphthalene-2,7-disulfonate;dihydrate
• AKOS024377827
• Q27294968
• A831727
• Disodium Chromotropate Dihydrate (Technical Grade)
• DB-053150
• A11674
• Chromotropic acid sodium salt

• MDL： MFCD00150612
• Inchi： 1S/C10H8O8S2.2Na.2H2O/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;;;;/h1-4,11-12H,(H,13,14,15)(H,16,17,18);;;2*1H2/q;2*+1;;/p-2
• InChI Key： QUEAKWJKJBFNEG-UHFFFAOYSA-L
• SMILES： S(C1C=C(C2=C(C=C(C=C2C=1)S(=O)(=O)[O-])O)O)(=O)(=O)[O-].[Na+].[Na+].O.O
• BRN： 3647189

Computed Properties

• Exact Mass: 399.95100
• Monoisotopic Mass: 317.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: 10
• Topological Polar Surface Area: 174

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 3.6 (10g/l, H2O, 20℃)
• Solubility: 170g/l
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizers, strong acids, acid chlorides, acid anhydrides. Light sensitive.
• PSA: 190.08000
• LogP: 2.09220
• Sensitiveness: Sensitive to light
• Merck: 14,2241
• Color index: 57030
• Solubility: Not determined

Disodium Chromotropate Dihydrate (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Disodium Chromotropate Dihydrate (Technical Grade)

Comprehensive Overview of Disodium Chromotropate Dihydrate (CAS No. 5808-22-0) - Technical Grade Applications and Properties

Disodium Chromotropate Dihydrate (CAS 5808-22-0), a technical grade compound, is a versatile chemical widely utilized in analytical chemistry and industrial processes. Its unique molecular structure, featuring two sodium ions and a chromotropic acid backbone, enables exceptional chelating and colorimetric properties. This article explores its synthesis methods, analytical applications, and emerging uses in environmental testing and material science, addressing trending queries about eco-friendly chelators and high-precision indicators.

The compound's dihydrate form enhances stability, making it ideal for long-term storage and standardized testing protocols. Recent studies highlight its role in water quality analysis, particularly for detecting trace metals—a hot topic in environmental monitoring solutions. Unlike single-use reagents, Disodium Chromotropate offers reproducible results, aligning with the growing demand for sustainable laboratory practices.

In spectrophotometric analysis, this compound serves as a selective chromogenic agent for cations like aluminum and magnesium. Its molar absorptivity and pH-dependent reactivity are frequently searched parameters among researchers optimizing analytical workflows. The technical grade variant balances purity (typically 90-95%) with cost-effectiveness for industrial-scale applications.

Emerging applications include smart material development, where its ligand properties facilitate metal-organic framework (MOF) synthesis. This intersects with popular searches about advanced functional materials and nanotechnology precursors. The compound's aqueous solubility (≈50 g/L at 20°C) and thermal decomposition profile (stable to 150°C) make it suitable for solution-phase processing in material engineering.

Quality control of Disodium Chromotropate Dihydrate involves HPLC validation and loss-on-drying tests—procedures increasingly automated through AI-assisted analytical chemistry. This addresses the industry's shift toward digitalized quality assurance. Storage recommendations (desiccated, 15-25°C) reflect best practices for hygroscopic chemical management, a common concern in laboratory safety forums.

Future research directions may explore its biocompatibility for diagnostic applications, tapping into the medical chemistry trend. Current supply chain optimization strategies for this compound respond to searches about specialty chemical logistics, emphasizing batch-to-batch consistency and regulatory compliance documentation.